Cas no 2229478-83-3 (3-amino-2-5-(methoxymethyl)furan-2-ylpropanoic acid)

• Product Name: 3-amino-2-5-(methoxymethyl)furan-2-ylpropanoic acid
• CAS No: 2229478-83-3
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6334265
• PubChem ID: 165694474
• Update Time: 2025-05-19

3-amino-2-5-(methoxymethyl)furan-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-5-(methoxymethyl)furan-2-ylpropanoic acid
• EN300-1749409
• 2229478-83-3
• 3-amino-2-[5-(methoxymethyl)furan-2-yl]propanoic acid

• Inchi： 1S/C9H13NO4/c1-13-5-6-2-3-8(14-6)7(4-10)9(11)12/h2-3,7H,4-5,10H2,1H3,(H,11,12)
• InChI Key： KLJCBJYACNGZAS-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C(C(=O)O)CN

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 85.7Ų

Additional information on 3-amino-2-5-(methoxymethyl)furan-2-ylpropanoic acid

Exploring 3-amino-2-[5-(methoxymethyl)furan-2-yl]propanoic acid (CAS No. 2229478-83-3): A Versatile Building Block in Modern Chemistry

In the realm of synthetic and medicinal chemistry, 3-amino-2-[5-(methoxymethyl)furan-2-yl]propanoic acid (CAS No. 2229478-83-3) has emerged as a compound of significant interest. This furanyl amino acid derivative combines a furan ring with a propanoic acid backbone, making it a valuable intermediate for pharmaceutical research and material science. Its unique structure, featuring a methoxymethyl substituent, offers diverse reactivity patterns that researchers are actively exploring for drug discovery and bioconjugation applications.

The growing demand for heterocyclic compounds in drug development has put furan-based molecules like this one in the spotlight. Recent studies highlight its potential as a bioisostere for aromatic amino acids, enabling the design of novel peptide mimetics. With the rise of targeted therapies and small molecule drugs, chemists are particularly interested in how the 5-(methoxymethyl)furan-2-yl moiety influences molecular interactions with biological targets. The compound's amino acid functionality further enhances its utility in creating peptide hybrids and prodrug formulations.

From a synthetic perspective, CAS 2229478-83-3 presents interesting challenges and opportunities. The methoxymethyl group offers both stability and selective deprotection possibilities, while the furan ring can participate in various cross-coupling reactions. These characteristics make it valuable for constructing complex molecular architectures, particularly in the development of kinase inhibitors and GPCR modulators - two hot areas in current pharmaceutical research.

The compound's physicochemical properties are noteworthy for formulation scientists. Its balanced lipophilicity profile (contributed by the furan ring and methoxymethyl group) combined with the ionizable amino and carboxyl groups makes it interesting for drug delivery system design. This aligns with current industry trends toward improved bioavailability and tissue targeting of active pharmaceutical ingredients.

In material science applications, researchers are investigating how this amino acid derivative can be incorporated into functional polymers. The furan heterocycle may contribute to electronic properties in conductive materials, while the amino acid moiety offers sites for further modification. Such applications are particularly relevant in the development of biocompatible coatings and sensor materials.

Analytical characterization of 3-amino-2-[5-(methoxymethyl)furan-2-yl]propanoic acid presents specific considerations. The compound's chromophoric furan ring enables sensitive UV detection, while the ionizable groups affect its behavior in various chromatographic systems. These properties are important for quality control in synthetic applications and for monitoring metabolic stability in biological studies.

Current research trends show increasing interest in the compound's potential metabolic fate and toxicity profile, particularly as it relates to furan-containing pharmaceuticals. The presence of both amino acid and furan functionalities makes its biotransformation pathways an active area of investigation, especially in the context of developing safer heterocyclic compounds.

From a commercial availability standpoint, CAS 2229478-83-3 is gaining attention as a specialty chemical for research purposes. Suppliers are increasingly offering this compound in various quantities, reflecting its growing importance in medicinal chemistry and material science applications. Proper storage typically recommends protection from moisture and light to maintain the stability of both the furan ring and amino acid functionalities.

The environmental profile of this compound is another area of contemporary interest. Researchers are examining the biodegradability of furan-based amino acids and their potential eco-friendly applications. This aligns with broader industry movements toward green chemistry and sustainable molecular design.

Looking forward, 3-amino-2-[5-(methoxymethyl)furan-2-yl]propanoic acid is poised to play an important role in several cutting-edge research areas. Its unique combination of heterocyclic and amino acid features makes it particularly valuable for fragment-based drug discovery, peptidomimetic design, and the development of smart materials. As synthetic methodologies continue to advance, we can expect to see expanded applications of this versatile building block in both pharmaceutical and material science innovations.